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Compound of Interest

Compound Name: GDP-Man

Cat. No.: B13400560 Get Quote

For researchers and scientists in the dynamic field of drug development, ensuring laboratory

safety and proper chemical handling is paramount. This guide provides immediate, essential

safety and logistical information for the proper disposal of Guanosine Diphosphate Mannose

(GDP-Man), a critical nucleotide sugar in various metabolic pathways. Adherence to these

procedures will help maintain a safe laboratory environment and ensure regulatory compliance.

Safety and Physical Data
While extensive toxicological data for GDP-Mannose is not available, information from safety

data sheets (SDS) for GDP-D-mannose disodium salt and the closely related compound D-

Mannose indicates that it is not classified as a hazardous substance.[1] However, standard

laboratory precautions should always be observed.
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Property Data Source

Physical State Solid (Powder) [2]

Appearance White [2]

Odor Odorless [2]

Molecular Formula
C16H23N5O16P2Na2 (for

disodium salt)

Hazard Classification
Not classified as a hazardous

substance or mixture.
[1]

Stability
Stable under normal

conditions.
[2][3]

Incompatible Materials Strong oxidizing agents. [2]

Conditions to Avoid
Avoid dust formation and

excess heat.
[2]

Experimental Protocols: Standard Disposal
Procedure
The disposal of GDP-Mannose should follow protocols for non-hazardous solid chemical

waste.[4] It is crucial to consult and adhere to your institution's specific waste management

policies and local environmental regulations.

Step-by-Step Disposal Protocol:

Waste Identification and Segregation:

Confirm that the GDP-Mannose waste is not mixed with any hazardous materials such as

flammable solvents, toxic reagents, or biohazardous materials.[4]

If GDP-Mannose is in a solution, the disposal route is dictated by the solvent's properties.

If the solvent is hazardous, the mixture must be treated as hazardous waste.[4]
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Pure, solid GDP-Mannose should be kept separate from other chemical waste to prevent

cross-contamination.[4]

Containerization:

Place solid GDP-Mannose waste into a designated, well-labeled, and sealed container for

non-hazardous solid chemical waste.[4]

The container must be compatible with the chemical.

Clearly label the container with the full chemical name ("Guanosine Diphosphate

Mannose") and mark it as "non-hazardous waste for disposal".[4]

Institutional Waste Management:

Follow your institution's established procedures for the collection and disposal of non-

hazardous laboratory waste.[4] This typically involves contacting the Environmental Health

and Safety (EHS) office or the designated waste management personnel.

Do not dispose of solid GDP-Mannose down the drain or in regular trash unless explicitly

permitted by your institution's EHS guidelines.[4]

Documentation:

Maintain accurate records of the disposed GDP-Mannose, including the quantity and date

of disposal, as part of good laboratory practice.[4]

Mandatory Visualization: Disposal Decision
Workflow
The following diagram illustrates the decision-making process for the proper disposal of GDP-
Mannose.
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Start: GDP-Man Waste

Is the waste mixed with other substances?

Is GDP-Man in a solution?

No

Is the solid mixture hazardous?

Yes (Solid)

Is the solvent hazardous?

Yes (Solution)

Treat as non-hazardous solid chemical waste

No (Pure Solid)

No

Treat as hazardous chemical waste (solvent dictates)

Yes No

Treat as hazardous chemical waste (mixture dictates)

Yes

Follow institutional EHS procedures for disposal

Click to download full resolution via product page

Caption: Disposal Decision Workflow for GDP-Mannose.

This guide, based on available safety data and standard laboratory practices, provides a

framework for the safe handling and disposal of GDP-Mannose. By integrating these

procedures into your laboratory's safety protocols, you contribute to a safer research

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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